Cas no 129-00-0 (Pyrene)

• Product Name: Pyrene
• CAS No: 129-00-0
• MF: C₁₆H₁₀
• MW: 202.250604152679
• MDL: MFCD00004136
• CID: 36223
• PubChem ID: 31423
• Update Time: 2025-04-18

Pyrene Chemical and Physical Properties

Names and Identifiers

• Pyrene
• BENZO[DEF]PHENANTHRENE
• beta-Pyrene
• Coal tar pitch volatiles:pyrene
• Pyren
• Pyrene (purified by sublimation)
• Pyrene solution
• 50 mg
• Benzo(d,e,f)phenanthrene
• Benzo[def]phenanthrene (purified by sublimation)
• Pyene
• PTRENE
• pyrene5
• Pyrenepract
• PYRENE, REAG
• PYRENE,POWDER
• Pyrene,98%
• AKOS000269680
• CHEMBL279564
• MFCD00004136
• CHEBI:39106
• PYRENE [MI]
• NS00010701
• HSDB 4023
• Benzo (d,e,f) phenanthrene
• BIDD:ER0347
• NCGC00090910-01
• Pyrene, Powder
• {Benzo[def]phenanthrene}
• 8P0
• NSC66449
• WLN: L666 B6 2AB PJ
• HY-103609
• Pyrene-13C6
• Pyren(GERMAN)
• AB-131/40897138
• BDBM50214608
• Pyrene 10 microg/mL in Cyclohexane
• PYRENE [HSDB]
• Tox21_400063
• .beta.-Pyrene
• CAS-129-00-0
• FT-0674169
• NCGC00090910-04
• 41496-25-7
• 9E0T7WFW93
• Pyren [German]
• Pyrene (ACD/Name 4.0)
• Q-201641
• Pyrene, certified reference material, TraceCERT(R)
• Pyrene, 98%
• Pyrene 10 microg/mL in Acetonitrile
• EC 204-927-3
• P1104
• PYRENE [IARC]
• P2072
• UNII-9E0T7WFW93
• FT-0622695
• NSC17534
• CCRIS 1256
• Pyrene, certified reference material, 1000 mug/mL in methanol
• AI3-23977
• InChI=1/C16H10/c1-3-11-7-9-13-5-2-6-14-10-8-12(4-1)15(11)16(13)14/h1-10
• Pyrene, purum, for fluorescence, >=97.0% (GC)
• Pyrene[def]phenanthrene
• AS-13613
• Pyrene 100 microg/mL in Acetonitrile
• Q415723
• 1346601-04-4
• Pyrene sublimed grade
• NSC-66449
• Benzo(def)phenanthrene
• Z57901968
• Pyrene, sublimed grade, 99%
• Pireno
• EINECS 204-927-3
• Pyrene, crystalline, 95%
• NCGC00090910-02
• DTXCID804289
• Pyrene, analytical standard
• HMS3749I11
• EN300-174930
• Pyrene; Benzo[def]phenanthrene; NSC 17534; NSC 66449
• 129-00-0
• 1228182-40-8
• Epitope ID:119715
• Pyrene, BCR(R) certified Reference Material
• PYRENE (IARC)
• NSC-17534
• Coal tar pitch volatiles: pyrene
• beta-Pyrine
• DTXSID3024289
• Pyrene, puriss. p.a., for fluorescence, >=99.0% (GC)
• A805889
• NSC 17534
• CS-B1735
• NCGC00090910-03
• >95%(GC)
• STL570454
• FP09978
• 204-927-3
• WDC60104

• MDL： MFCD00004136
• Inchi： 1S/C16H10/c1-3-11-7-9-13-5-2-6-14-10-8-12(4-1)15(11)16(13)14/h1-10H
• InChI Key： BBEAQIROQSPTKN-UHFFFAOYSA-N
• SMILES： C12C3=CC=CC1=CC=C1C=CC=C(C=C3)C=21
• BRN： 1307225

Computed Properties

• Exact Mass: 202.07800
• Monoisotopic Mass: 202.07825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Monoclinic prismatic or flake crystals. The pure product is colorless, but it is yellow when containing tetrabenzene. Both solid and solution have slight blue fluorescence.
• Density: 1.271
• Melting Point: 145-148 °C (lit.)
• Boiling Point: 404°C(lit.)
• Flash Point: Fahrenheit: >392 ° f
  Celsius: >200 ° c
  
• Refractive Index: 1.8520 (estimate)
• Solubility: ethanol: soluble
• Water Partition Coefficient: Almost insoluble
• PSA: 0.00000
• LogP: 4.58400
• λmax: 330(EtOH)(lit.)
• Merck: 7963

Pyrene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S22-S28-S36/37-S45-S60-S61
• RTECS：UR2450000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：II
• TSCA：Yes
• Storage Condition：room temp
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R26; R36/37/38; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes
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